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Compound of Interest

1-Chloro-5-isoquinolinesulfonic
Compound Name: d
aci

Cat. No.: B023764

An In-Depth Technical Guide to 1-Chloro-5-isoquinolinesulfonic Acid

Abstract

1-Chloro-5-isoquinolinesulfonic acid is a heterocyclic organic compound that serves as a
valuable intermediate in organic synthesis.[1][2][3] Its molecular framework, featuring a
chlorinated isoquinoline core functionalized with a sulfonic acid group, makes it a versatile
building block for more complex molecules, particularly in the realm of pharmaceutical
development. The chloro-substituted isoquinoline scaffold is a common feature in medicinal
chemistry for the development of novel therapeutic agents.[4] This technical guide provides a
comprehensive overview of the molecular structure, chemical properties, a plausible synthetic
pathway, and expected spectroscopic characteristics of 1-Chloro-5-isoquinolinesulfonic
acid. It also includes detailed experimental protocols and safety information relevant to
researchers, scientists, and drug development professionals.

Molecular Structure and Chemical Properties

1-Chloro-5-isoquinolinesulfonic acid possesses a bicyclic aromatic system consisting of a
benzene ring fused to a pyridine ring (the isoquinoline core). A chlorine atom is substituted at
the C1 position, and a sulfonic acid group (-SOsH) is attached at the C5 position. This
substitution pattern defines its reactivity and potential applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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